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Compound of Interest

Compound Name: Tetradecyloxysilane

Cat. No.: B100254

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
tetradecyloxysilane in various organic solvents. Due to the limited availability of direct
guantitative data in public literature, this document focuses on the qualitative solubility profile
derived from the physicochemical properties of long-chain alkoxysilanes and general principles
of solubility. Furthermore, it addresses the critical aspect of hydrolytic instability, which
significantly impacts the practical application of tetradecyloxysilane in different solvent
systems.

Executive Summary

Tetradecyloxysilane, a member of the long-chain alkoxysilane family, is characterized by its
long alkyl chain, which imparts significant hydrophobic character. Its solubility is primarily
dictated by the principle of "like dissolves like," indicating a higher affinity for non-polar and
weakly polar aprotic solvents. Conversely, its interaction with protic solvents, such as alcohols
and water, is dominated by hydrolysis of the silane moiety, leading to condensation and the
formation of siloxanes. This reactivity, rather than simple dissolution, is a critical consideration
for its use in formulation and synthesis.

Predicted Solubility Profile of Tetradecyloxysilane

The following table summarizes the predicted qualitative solubility of tetradecyloxysilane in a
range of common organic solvents. This profile is based on the expected behavior of long-
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chain, hydrophobic molecules and data for analogous compounds like other long-chain
alkoxysilanes and tetraethoxysilane (TEOS).
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Factors Influencing Solubility and Stability
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The dissolution of tetradecyloxysilane in organic solvents is not merely a physical process but

is heavily influenced by its chemical reactivity. The key factors are outlined in the diagram
below.

Tetradecyloxysilane Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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